Cas no 724434-37-1 (1,3,4-Oxadiazole, 2-phenyl-5-[4-(trifluoromethyl)phenyl]-)

• Product Name: 1,3,4-Oxadiazole, 2-phenyl-5-[4-(trifluoromethyl)phenyl]-
• CAS No: 724434-37-1
• MF: C₁₅H₉F₃N₂O
• MW: 290.239973783493
• CID: 543923
• PubChem ID: 850648
• Update Time: 2025-04-19

1,3,4-Oxadiazole, 2-phenyl-5-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-phenyl-5-[4-(trifluoromethyl)phenyl]-
• 2-phenyl-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole
• SQDUJUPAOYJRKY-UHFFFAOYSA-N
• 724434-37-1
• DTXSID70357336
• AP-501/42682740
• 2-Phenyl-5-(4-(trifluoromethyl)phenyl)-1,3,4-oxadiazole

• Inchi： 1S/C15H9F3N2O/c16-15(17,18)12-8-6-11(7-9-12)14-20-19-13(21-14)10-4-2-1-3-5-10/h1-9H
• InChI Key： SQDUJUPAOYJRKY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=NN=C(C2C=CC=CC=2)O1)(F)F

Computed Properties

• Exact Mass: 290.06669740g/mol
• Monoisotopic Mass: 290.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.9Ų